Cas no 83217-67-8 ( )

  structure
  structure
Product Name: 
CAS No:83217-67-8
MF:C12H10Cl2N2O2
MW:285.126000881195
CID:874261
PubChem ID:53440054
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4,6-dichloro-2-(3,5-dimethoxyphenyl)pyrimidine
    • DTXSID90702329
    • SCHEMBL11291129
    • 83217-67-8
    • AKOS006299633
    •  
    • Inchi: 1S/C12H10Cl2N2O2/c1-17-8-3-7(4-9(5-8)18-2)12-15-10(13)6-11(14)16-12/h3-6H,1-2H3
    • InChI Key: ZCESWQXDKHQLOD-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=NC(C2C=C(C=C(C=2)OC)OC)=N1)Cl

Computed Properties

  • Exact Mass: 284.0119330g/mol
  • Monoisotopic Mass: 284.0119330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 44.2Ų
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